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Cat. No.: B1605633 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Periplanetin, a neuropeptide from the adipokinetic hormone (AKH) family found in Periplaneta

americana, plays a crucial role in metabolic regulation and has shown potential for broader

physiological effects. The receptor for Periplanetin, the Adipokinetic Hormone Receptor

(AKHR), is a G protein-coupled receptor (GPCR). Understanding the signaling pathways

activated by Periplanetin is essential for elucidating its mechanism of action and for the

development of novel therapeutics targeting this system. This application note provides

detailed protocols for cell-based assays to investigate Periplanetin signaling, focusing on the

two primary downstream pathways: Gs-mediated cyclic AMP (cAMP) accumulation and Gq-

mediated intracellular calcium mobilization.

Periplanetin Signaling Pathway
The Periplaneta americana AKHR has been shown to couple to both Gs and Gq proteins upon

activation by its endogenous ligands, Periplanetin I and II. Activation of the Gs pathway leads

to the stimulation of adenylyl cyclase, which increases intracellular levels of the second

messenger cAMP. Concurrently, activation of the Gq pathway stimulates phospholipase C,

resulting in the production of inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers

the release of calcium from intracellular stores, leading to a transient increase in cytosolic

calcium concentration.
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Seed cells expressing
Periplanetin receptor

in 96-well plates

Incubate overnight

Load cells with a
calcium-sensitive dye

(e.g., Fluo-4 AM)

Incubate for dye uptake

Wash cells to remove
excess dye

Add Periplanetin at
varying concentrations

Measure fluorescence
kinetically using a

plate reader

Analyze data to
determine EC50

 

Seed cells expressing
Periplanetin receptor

in 96-well plates

Incubate overnight

Pre-treat cells with a
phosphodiesterase (PDE)

inhibitor (e.g., IBMX)

Add Periplanetin at
varying concentrations

Incubate for a defined
period to allow cAMP

accumulation

Lyse cells to release
intracellular cAMP

Measure cAMP levels
using a detection kit

(e.g., HTRF, ELISA, Glo)

Analyze data to
determine EC50
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periplanetin-signaling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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